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Cat. No.: B1574906
Get Quote
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Abstract & Scope

This technical guide outlines the standardized protocol for the preparation, storage, and
handling of Biotin-YVAD-FMK (Biotin-Tyr-Val-Ala-Asp-Fluoromethylketone). This compound
acts as a cell-permeable, irreversible inhibitor and affinity label for Caspase-1 (Interleukin-1

Converting Enzyme, ICE). The biotin moiety facilitates the detection and isolation of active
Caspase-1 via streptavidin-coupled systems.

Proper solubilization and storage are critical, as the fluoromethylketone (FMK) group is
moisture-sensitive and prone to hydrolysis, which irreversibly degrades the inhibitor's potency.

Molecule Specifications & Mechanism

Before preparation, it is essential to understand the physicochemical properties and the
biological mechanism to ensure experimental success.

Physicochemical Properties
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Property Specification

Compound Name Biotin-YVAD-FMK

Sequence Biotin-Tyr-Val-Ala-Asp-CHzF

Target Caspase-1 (ICE)

Molecular Weight ~750-850 Da (Check vendor-specific CoA*)
Solubility Soluble in DMSO (>10 mM)

Appearance Lyophilized powder (White to off-white)
Permeability Cell-permeable (due to FMK/peptide structure)

*Note: The exact Molecular Weight (MW) varies slightly depending on the linker used between
Biotin and the peptide sequence (e.g., LC-Biotin). Always verify the MW on the specific product
vial.

Mechanism of Action

Biotin-YVAD-FMK functions as a "suicide inhibitor." The tetrapeptide sequence YVAD
(Tyrosine-Valine-Alanine-Aspartic Acid) provides specificity for the catalytic site of Caspase-1.
Upon binding, the FMK group undergoes a nucleophilic attack by the active site cysteine
residue of the enzyme, forming a stable, irreversible covalent thioether bond. The Biotin tag
remains exposed, allowing for downstream detection.

. Permeates Cell &
Biotin-YVAD-FMK Binds Active Site
Affinity Labeling
Nucleophilic Attack Covalent Enzyme-Inhibitor (Pull-down / Blot) g, | Streptavidin-HRP/Fluorophore
(Irreversible) Complex Detection
Active Caspase-1 /

(Cysteine Active Site)

Click to download full resolution via product page

Figure 1: Mechanism of Biotin-YVAD-FMK Affinity Labeling. The inhibitor covalently binds to
active Caspase-1, enabling detection via the biotin tag.[1][2][3][4]
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Critical Pre-Solubilization Considerations (Self-
Validating Logic)

To ensure the integrity of the stock solution, strict adherence to the following conditions is
required. Failure to control moisture is the #1 cause of experimental failure with FMK inhibitors.

e DMSO Purity: Use only Anhydrous DMSO (Dimethyl Sulfoxide), Grade

99.9%.

o Reasoning: Water molecules in non-anhydrous DMSO can hydrolyze the FMK group over
time, rendering the inhibitor inactive even at -20°C.

e Temperature Equilibration:

o Protocol: Allow the lyophilized product vial to equilibrate to Room Temperature (RT) for at
least 20 minutes before opening.

o Causality: Opening a cold vial introduces condensation from humid lab air. This moisture
will become trapped in the stock solution.

» Vessel Selection: Use amber glass vials or wrap polypropylene tubes in foil if light sensitivity
is a concern (though FMK peptides are generally stable to light, biotin can be sensitive).

Protocol: Preparation of Stock Solution

Target Concentration: 10 mM (Standard Stock) Solvent: Anhydrous DMSO

Step-by-Step Methodology
Step 1: Calculate Required DMSO Volume

Do not rely on generic volumes. Calculate the volume based on the specific mass and MW
printed on your vial.

Example Calculation:

e Mass: 1 mg (1000 pg)
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e MW: 800 g/mol (Hypothetical)

e Target Conc: 10 mM

Step 2: Solubilization

» Place the equilibrated vial in a fume hood.
» Add the calculated volume of Anhydrous DMSO directly to the vial.
» Vortex gently for 30—60 seconds.

e Visual QC: Inspect the solution against a light source. It must be completely clear and
colorless. If particulates remain, sonicate briefly (5—-10 seconds) in a water bath.

Step 3: Aliquoting (Crucial for Stability)

Never store the bulk stock in a single tube. Repeated freeze-thaw cycles induce condensation
and degradation.

e Prepare sterile 0.5 mL microcentrifuge tubes.
 Aliquot the stock solution into single-use volumes (e.g., 5-10
L per tube).

o Optional: Overlay with dry argon gas if available to exclude oxygen/moisture.

Step 4: Storage
o Temperature: -20°C (Preferred) or -80°C.

e Duration: Stable for 6-12 months if kept dry.

» Desiccation: Store aliquots in a secondary container (box or jar) containing desiccant packs
(e.q., silica gel) to maintain an anhydrous environment.
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Figure 2: Stock Preparation Workflow. This decision tree ensures proper solubilization and
long-term stability.

Usage & Application Guidelines
Dilution for Assays
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e Working Concentration: Typically 10-50

M for cell culture.

e Dilution Factor: 1:1000 dilution of a 10 mM stock yields 10

M.

e Vehicle Control: Always include a "DMSO-only" control in your experiment. Ensure final

DMSO concentration in cell culture is
(ideally

) to avoid cytotoxicity.

Application: Active Caspase-1 Pull-Down

e Incubation: Treat cells with Biotin-YVAD-FMK (10-20

M) for 1-2 hours prior to lysis.

e Lysis: Lyse cells in non-denaturing buffer.

o Capture: Incubate lysate with Streptavidin-Agarose beads.
e Wash: Remove unbound proteins.

o Elution: Boil beads in SDS-PAGE loading buffer.

e Analysis: Western Blot for Caspase-1 (p20 subunit detection confirms activation).

Troubleshooting & FAQ
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Issue Possible Cause Solution

) Warm to 37°C and vortex.[5] If
o _ DMSO froze slowly or moisture . _ _
Precipitation upon thawing ] precipitate persists, discard
ingress. o
(hydrolysis likely).

Check if stock was stored with
No inhibition/labeling Hydrolysis of FMK group. desiccant. Ensure anhydrous
DMSO was used.

Ensure final DMSO is
High Cell Toxicity High DMSO concentration.
. Titrate the inhibitor down.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Preparation and Handling of Biotin-
YVAD-FMK Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574906/docs#application-note-preparation-and-
handling-of-biotin-yvad-fmk-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1574906/docs#application-note-preparation-and-handling-of-biotin-yvad-fmk-stock-solution
https://www.benchchem.com/product/b1574906/docs#application-note-preparation-and-handling-of-biotin-yvad-fmk-stock-solution
https://www.benchchem.com/product/b1574906/docs#application-note-preparation-and-handling-of-biotin-yvad-fmk-stock-solution
https://www.benchchem.com/product/b1574906/docs#application-note-preparation-and-handling-of-biotin-yvad-fmk-stock-solution
https://www.benchchem.com/product/b1574906?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574906?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

